Cas no 690245-62-6 (N-{[4-(4-ethylpiperazine-1-carbonyl)phenyl]methyl}-3-methoxybenzene-1-sulfonamide)

• Product Name: N-{[4-(4-ethylpiperazine-1-carbonyl)phenyl]methyl}-3-methoxybenzene-1-sulfonamide
• CAS No: 690245-62-6
• MF: C₂₁H₂₇N₃O₄S
• MW: 417.521784067154
• CID: 5419120
• PubChem ID: 984417
• Update Time: 2025-10-29

N-{[4-(4-ethylpiperazine-1-carbonyl)phenyl]methyl}-3-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• CHEMBL1702606
• BRD-K46430918-001-01-9
• HMS1596E20
• AKOS000813509
• N-[[4-(4-ethylpiperazine-1-carbonyl)phenyl]methyl]-3-methoxybenzenesulfonamide
• N-(4-(4-ethylpiperazine-1-carbonyl)benzyl)-3-methoxybenzenesulfonamide
• 690245-62-6
• Z275021732
• CBKinase1_007679
• N-{[4-(4-ethylpiperazine-1-carbonyl)phenyl]methyl}-3-methoxybenzene-1-sulfonamide
• CBKinase1_020079
• HMS2997O04
• F3394-0935
• SMR000668545
• MLS001123888
• N-[[4-[(4-Ethyl-1-piperazinyl)carbonyl]phenyl]methyl]-3-methoxybenzenesulfonamide

• Inchi： 1S/C21H27N3O4S/c1-3-23-11-13-24(14-12-23)21(25)18-9-7-17(8-10-18)16-22-29(26,27)20-6-4-5-19(15-20)28-2/h4-10,15,22H,3,11-14,16H2,1-2H3
• InChI Key： OQNLSOFIADOABL-UHFFFAOYSA-N
• SMILES： C1(S(NCC2=CC=C(C(N3CCN(CC)CC3)=O)C=C2)(=O)=O)=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 417.17222752g/mol
• Monoisotopic Mass: 417.17222752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 87.3Ų

Experimental Properties

• Density: 1.233±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 614.1±65.0 °C(Predicted)
• pka: 10.78±0.50(Predicted)

Additional information on N-{[4-(4-ethylpiperazine-1-carbonyl)phenyl]methyl}-3-methoxybenzene-1-sulfonamide

Comprehensive Overview of N-{[4-(4-ethylpiperazine-1-carbonyl)phenyl]methyl}-3-methoxybenzene-1-sulfonamide (CAS No. 690245-62-6)

N-{[4-(4-ethylpiperazine-1-carbonyl)phenyl]methyl}-3-methoxybenzene-1-sulfonamide (CAS No. 690245-62-6) is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a sulfonamide moiety, a methoxybenzene ring, and an ethylpiperazine group, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity and the possibility of its use in targeting specific biological pathways.

The compound's CAS number 690245-62-6 serves as a critical identifier in chemical databases, ensuring precise tracking and referencing in scientific literature. Its molecular structure includes a phenylmethyl linker, which bridges the 4-ethylpiperazine-1-carbonyl and 3-methoxybenzene-1-sulfonamide components. This arrangement is hypothesized to contribute to its binding affinity for certain enzymes or receptors, a topic frequently explored in medicinal chemistry discussions. Given the growing demand for novel therapeutic agents, this compound aligns with current trends in precision medicine and targeted therapy.

In recent years, the scientific community has shown increased interest in sulfonamide derivatives due to their versatility in drug design. The inclusion of a methoxy group in this compound enhances its lipophilicity, potentially improving its pharmacokinetic properties. Meanwhile, the ethylpiperazine segment may influence its solubility and interaction with biological targets, a feature often highlighted in structure-activity relationship (SAR) studies. These attributes make N-{[4-(4-ethylpiperazine-1-carbonyl)phenyl]methyl}-3-methoxybenzene-1-sulfonamide a compelling candidate for further investigation.

From an SEO perspective, this compound resonates with queries such as "sulfonamide-based drug candidates," "piperazine derivatives in pharmacology," and "CAS 690245-62-6 applications." Researchers and industry professionals frequently search for information on innovative chemical entities and their potential roles in addressing unmet medical needs. By focusing on these highly searched keywords, this article aims to provide valuable insights while optimizing for visibility in academic and industrial search engines.

The synthesis of N-{[4-(4-ethylpiperazine-1-carbonyl)phenyl]methyl}-3-methoxybenzene-1-sulfonamide involves multi-step organic reactions, including amide coupling and sulfonylation processes. These methods are well-documented in peer-reviewed journals, reflecting the compound's relevance in modern synthetic chemistry. Additionally, its characterization via NMR spectroscopy and mass spectrometry ensures accurate identification, a crucial aspect for reproducibility in research settings.

As the pharmaceutical industry continues to explore small-molecule therapeutics, compounds like 690245-62-6 exemplify the intersection of chemical innovation and biological relevance. Future studies may delve into its mechanism of action, toxicity profile, and efficacy in preclinical models, addressing common questions such as "How does this compound compare to existing sulfonamide drugs?" or "What are its potential therapeutic indications?" By staying attuned to these user-driven inquiries, this overview bridges the gap between technical detail and practical relevance.

In conclusion, N-{[4-(4-ethylpiperazine-1-carbonyl)phenyl]methyl}-3-methoxybenzene-1-sulfonamide represents a promising area of research with implications for drug development and biochemical applications. Its structural uniqueness and potential biological activity underscore the importance of continued exploration, aligning with broader trends in personalized medicine and molecular targeting. For researchers seeking detailed protocols or collaborative opportunities, this compound offers a fertile ground for discovery and innovation.